1-(2,6-dichlorobenzyl)-3,7-dimethyl-8-(3,4,5-trimethyl-1H-pyrazol-1-yl)-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 1-[(2,6-dichlorophenyl)methyl]-3,7-dimethyl-8-(3,4,5-trimethylpyrazol-1-yl)purine-2,6-dione
• InChI: InChI=1S/C20H20Cl2N6O2/c1-10-11(2)24-28(12(10)3)19-23-17-16(25(19)4)18(29)27(20(30)26(17)5)9-13-14(21)7-6-8-15(13)22/h6-8H,9H2,1-5H3
• InChI Key: HQRGCJWRTODFGA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(N=C1C)C2=NC3=C(N2C)C(=O)N(C(=O)N3C)CC4=C(C=CC=C4Cl)Cl)C
• Molecular Formula: C20H20Cl2N6O2
• Molecular Weight: 447.3 g/mol

Description

1-(2,6-dichlorobenzyl)-3,7-dimethyl-8-(3,4,5-trimethyl-1H-pyrazol-1-yl)-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C20H20Cl2N6O2 and its molecular weight is 447.32. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

This compound serves as a precursor in synthesizing a broad range of derivatives exhibiting anticancer, anti-HIV, and antimicrobial activities. For example, derivatives synthesized from similar compounds have shown considerable activity against melanoma, non-small lung cancer, and breast cancer, along with moderate anti-HIV-1 activity and significant antimicrobial effects against various pathogens. These findings underscore the compound's potential as a versatile scaffold in medicinal chemistry for developing new therapeutic agents (Ashour et al., 2012).

Metal Complexes and Structural Analysis

The compound's structural features facilitate the formation of metal complexes, which are of interest for their potential in creating metal-mediated base pairs, a novel concept in molecular biology and nanotechnology. Studies involving similar purine derivatives have led to the development of metal complexes that showcase unique coordination patterns, further expanding the utility of these compounds in scientific research (Sinha et al., 2015).

Catalytic Applications

Additionally, derivatives of this compound have been explored for their catalytic applications, illustrating the compound's role in facilitating various chemical transformations. For instance, its use as a catalyst in the synthesis of complex molecular structures underlines its importance in green chemistry and organic synthesis, providing a sustainable approach to chemical manufacturing (Yazdani-Elah-Abadi et al., 2017).